Cas no 2199-53-3 (1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester)

1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester structure
2199-53-3 structure
Product Name:1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester
CAS No:2199-53-3
MF:C9H13NO2
MW:167.205022573471
CID:278358
PubChem ID:137483
Update Time:2025-04-19

1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester
    • ethyl 4,5-dimethyl-1H-pyrrole-3-carboxylate
    • 2,3-Dimethyl-4-pyrrolcarbonsaeureethylester
    • 2,3-Dimethyl-pyrrol-carbonsaeure-(4)-ethylester
    • 3-ethoxycarbonyl-4,5-dimethyl-1H-pyrrole
    • 4,5-dimethyl-1H-pyrrole-3-carboxylic acid,ethyl ester
    • 4,5-Dimethyl-pyrrol-3-carbonsaeure-aethylester
    • 4,5-dimethyl-pyrrole-3-carboxylic acid ethyl ester
    • AC1L3AOU
    • NSC22700
    • SureCN6082830
    • DTXSID00176416
    • DDMLFPBWAAEXFP-UHFFFAOYSA-N
    • 1H-Pyrrole-3-carboxylic acid, 4,5-dimethyl-, ethyl ester
    • SCHEMBL6082830
    • NSC 22700
    • 2199-53-3
    • 4,5-Dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester
    • NSC-22700
    • Inchi: 1S/C9H13NO2/c1-4-12-9(11)8-5-10-7(3)6(8)2/h5,10H,4H2,1-3H3
    • InChI Key: DDMLFPBWAAEXFP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CNC(C)=C1C)=O

Computed Properties

  • Exact Mass: 166.08686
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 312.8°Cat760mmHg
  • Flash Point: 143°C
  • Refractive Index: 1.516
  • PSA: 39.19
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